Cas no 96407-93-1 (Benzoic acid, 4-(hexadecyloxy)-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-(hexadecyloxy)-, 4-hydroxyphenyl ester
• CAS No: 96407-93-1
• MF: C₂₉H₄₂O₄
• MW: 454.641389369965
• CID: 751449
• PubChem ID: 71331441
• Update Time: 2025-04-19

Benzoic acid, 4-(hexadecyloxy)-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexadecyloxy)-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-hexadecoxybenzoate
• 96407-93-1
• 4-HYDROXYPHENYL 4-(HEXADECYLOXY)BENZOATE
• DTXSID90760025

• Inchi： 1S/C29H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-24-32-27-20-16-25(17-21-27)29(31)33-28-22-18-26(30)19-23-28/h16-23,30H,2-15,24H2,1H3
• InChI Key： QKZTVDCSWXOSAB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 454.30830982g/mol
• Monoisotopic Mass: 454.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 55.8Ų